ethyl 5,6-difluoro-1H-indole-2-carboxylate

Specification

• CAS No.: 169674-34-4
• Molecular Formula: C11H9F2NO2
• Molecular Weight: 225.19 g/mol
• IUPAC Name: ethyl 5,6-difluoro-1H-indole-2-carboxylate
• Standard InChI: InChI=1S/C11H9F2NO2/c1-2-16-11(15)10-4-6-3-7(12)8(13)5-9(6)14-10/h3-5,14H,2H2,1H3
• Standard InChI Key: OVSOYWROLOCQIS-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC2=CC(=C(C=C2N1)F)F
• Canonical SMILES: CCOC(=O)C1=CC2=CC(=C(C=C2N1)F)F

Introduction

Ethyl 5,6-difluoro-1H-indole-2-carboxylate is a synthetic organic compound belonging to the indole family. It features a molecular formula of C11H9F2NO2 and a molecular weight of approximately 225.2 g/mol. This compound is classified as an ester due to its ethyl ester group attached to the indole ring.

Synthesis Methods

The synthesis of ethyl derivatives typically involves various organic reactions that modify indole derivatives. The Leimgruber–Batcho method is commonly used for synthesizing substituted indoles but may require adjustments for specific fluorination patterns.

Synthesis methods often involve multi-step processes with precise control over reaction conditions:

• Starting Materials: Indoles or their precursors.

  • The choice of starting materials can vary based on desired substitution patterns.

  • Common reagents include acids (e.g., hydrochloric acid), bases (e.g., sodium hydroxide), and reducing agents like lithium aluminum hydride.

Applications

Ethyl difluorinated compounds are significant in medicinal chemistry due to their presence in biologically active molecules:

• Pharmaceutical Research: Fluorinated compounds are known for their stability against metabolic degradation.

  • They can enhance lipophilicity without increasing molecular weight significantly.

  • Their unique electronic effects contribute to altered biological activity profiles compared to non-fluorinated analogs.

Availability and Suppliers

Ethyl difluoroindoles are available from several suppliers worldwide with varying purities:

Supplier	Purity (%)	Lead Time (Days)
Angene International Limited	±97	Up to ~5 days
Allbio pharm Co., Ltd	±95	Up to ~10 days
AA BLOCKS	±95	Up to ~12 days

These suppliers offer different packaging options ranging from milligrams up to grams per order.

References:

For detailed information about this compound's synthesis methods or applications beyond what's covered here, readers may consult specialized chemical databases or peer-reviewed articles focusing on organic synthesis techniques or medicinal chemistry research involving fluorinated compounds.

This article provides an overview based on publicly available data up until early February of this year; further updates might be necessary as new research emerges regarding this class of compounds' synthesis methodologies or biological activities within pharmaceutical contexts..